2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine

• IUPAC Name: 2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine
• InChI: InChI=1S/C8H13N3OS/c1-6-4-11(5-7(2)12-6)8-3-9-13-10-8/h3,6-7H,4-5H2,1-2H3
• InChI Key: HJORJAFIIFNINF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NSN=C2
• Molecular Formula: C8H13N3OS
• Molecular Weight: 199.28 g/mol

Description

2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine, also known as 2,6-DMMT, is a heterocyclic amine that has been widely used in scientific research. It has a wide range of applications, from being used as a reagent in organic synthesis to being used as an inhibitor in enzyme and protein studies.

Mechanism of Action

Target of Action

Similar 1,3,4-thiadiazole derivatives have been synthesized and evaluated as potent antimicrobial agents . These compounds often target key enzymes or proteins in microbial cells, disrupting their normal function and leading to cell death.

Mode of Action

It’s likely that the compound interacts with its targets through the nitrogen atom, as suggested by the behavior of similar compounds .

Biochemical Pathways

Similar compounds have been shown to disrupt various biochemical pathways in microbial cells, leading to their antimicrobial effects .

Result of Action

Similar compounds have been shown to exhibit antimicrobial activity, suggesting that this compound may also have the ability to kill or inhibit the growth of microbes .

Advantages and Limitations for Lab Experiments

2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine is an effective tool for studying the structure and function of proteins and enzymes. It is relatively easy to synthesize and can be used in a variety of laboratory experiments. However, its use is limited by its low solubility in aqueous solutions, which can make it difficult to use in certain types of experiments. In addition, its inhibitory activity is dependent on its concentration, which can make it difficult to accurately measure its effects.

Future Directions

The use of 2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine in scientific research is still in its early stages, and there are many potential future directions for its use. For example, it could be used to study the structure and function of proteins and enzymes in greater detail, as well as to study the interactions between proteins and small molecules. It could also be used to study the effects of different concentrations of this compound on the activity of protein kinases, as well as to study the effects of different combinations of proteins and small molecules. In addition, it could be used to study the effects of different environmental conditions on the activity of protein kinases, as well as to study the effects of different drugs on the activity of protein kinases. Finally, it could be used to develop new methods for the synthesis of this compound and to explore its potential therapeutic applications.

Synthesis Methods

2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine can be synthesized by the reaction of 4-chloro-2,6-dimethylmorpholine and 1,2,5-thiadiazole in acetic acid. This reaction is typically carried out at room temperature and can be completed in a few hours. The resulting product is a white solid, which can be purified by recrystallization.

Scientific Research Applications

2,6-dimethyl-4-(1,2,5-thiadiazol-3-yl)morpholine has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as an inhibitor of protein kinases, and as a tool for studying the structure and function of proteins and enzymes. It has also been used to study the structure of nucleic acids, as well as to study the interactions between proteins and small molecules.